7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole

• Molecular Formula: C11H14ClN
• Molecular Weight: 195.69 g/mol
• IUPAC Name: 7-chloro-3,3,4-trimethyl-1,2-dihydroindole
• InChI: InChI=1S/C11H14ClN/c1-7-4-5-8(12)10-9(7)11(2,3)6-13-10/h4-5,13H,6H2,1-3H3
• InChI Key: YNYPBTJGDRLSHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)NCC2(C)C

Description

7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole is a halogenated dihydroindole derivative characterized by a bicyclic structure comprising a benzene ring fused to a partially saturated five-membered nitrogen-containing ring. The compound features a chlorine substituent at position 7 and three methyl groups at positions 3, 3, and 2. This substitution pattern influences its electronic, steric, and physicochemical properties, making it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole typically involves the Fischer indole synthesis. This method includes the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions. For this specific compound, the starting materials would include a chloro-substituted phenylhydrazine and a suitable ketone or aldehyde. The reaction is usually carried out in the presence of an acid catalyst such as methanesulfonic acid under reflux conditions .

Industrial Production Methods

Industrial production of indole derivatives often employs continuous flow reactors to enhance reaction efficiency and yield. The use of catalysts and optimized reaction conditions, such as temperature and pressure, are crucial for large-scale synthesis. The specific details for the industrial production of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole would depend on the availability of starting materials and the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The chloro group can be substituted with other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can replace the chloro group in the presence of a base or under catalytic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde derivative, while substitution could result in various substituted indoles .

Scientific Research Applications

7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a precursor in multicomponent reactions.

Biology: Indole derivatives are known for their biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Potential therapeutic applications due to its biological activities.

Industry: Used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole involves its interaction with specific molecular targets. Indole derivatives often interact with enzymes and receptors, modulating their activity. The chloro and methyl groups can influence the compound’s binding affinity and specificity. The exact pathways and targets would depend on the specific biological activity being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Functional Group Variations

5-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole (CAS 1781677-37-9)

• Structure : Chlorine at position 5, fluorine at position 7, and two methyl groups at position 3.
• Molecular Formula : C₁₀H₁₁ClFN.
• Key Differences : The substitution pattern (Cl at 5 vs. 7 in the target compound) and the presence of fluorine significantly alter electronic properties. Fluorine’s electronegativity may enhance metabolic stability compared to the target compound’s chlorine at position 7 .

7-Chloro-2,3-diphenyl-1H-indole (CAS 70777-07-0)

• Structure : Chlorine at position 7, with phenyl groups at positions 2 and 3 instead of methyl groups.
• Molecular Formula : C₂₀H₁₄ClN.
• This could impact binding affinity in biological systems .

7-Chloro-3-(hydroxyamino)indol-2-one (CAS 74396-74-0)

• Structure : Oxime functional group at position 3 and a ketone at position 2.
• Molecular Formula : C₈H₅ClN₂O₂.
• Key Differences : The oxime group introduces hydrogen-bonding capability, which may enhance solubility in polar solvents compared to the fully saturated dihydroindole ring of the target compound .

Physicochemical Properties

Compound	Molecular Weight	Key Substituents	Notable Properties
7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole	~209.7 (calculated)	Cl (C7), CH₃ (C3, C3, C4)	Predicted higher lipophilicity due to methyl groups
5-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	215.65	Cl (C5), F (C7), CH₃ (C3)	Enhanced metabolic stability from fluorine
7-Chloro-2,3-diphenyl-1H-indole	303.78	Cl (C7), Ph (C2, C3)	High steric bulk, potential π-π stacking interactions

Crystallographic and Structural Insights

• Crystal Packing : In 1-benzenesulfonyl-2-methyl-3-(4-nitrobenzoyl)-2,3-dihydro-1H-indole (), substituents influence dihedral angles and hydrogen-bonding networks. The target compound’s methyl groups may similarly affect crystal packing and stability .
• Refinement Tools : Software like SHELXL () and OLEX2 () are critical for resolving such structures, particularly for analyzing steric effects from methyl and chloro groups .

Biological Activity

7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole is an indole derivative that has garnered attention due to its potential biological activities. This compound belongs to the class of nitrogen-containing heterocycles and is characterized by its unique bicyclic structure. The presence of a chlorine atom at the 7-position and three methyl groups contributes to its diverse chemical reactivity and biological properties.

The molecular formula of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole is $C_{10}H_{12}ClN$, with a molecular weight of approximately 195.69 g/mol. The compound's structure allows for various interactions with biological targets, making it a subject of interest in medicinal chemistry.

Biological Activity Overview

Research has indicated that indole derivatives exhibit a wide range of biological activities, including:

• Antitumor : Indoles have been reported to inhibit the proliferation of cancer cells.
• Antimicrobial : Some derivatives show activity against bacteria and fungi.
• Neuroprotective : Certain indoles have demonstrated protective effects on neuronal cells.
• Anti-inflammatory : Indoles can modulate inflammatory pathways.

Case Studies and Research Findings

• Antitumor Activity : A study evaluated the cytotoxic effects of various indole derivatives, including 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole, against human cancer cell lines. Results indicated that this compound exhibited significant cytotoxicity against breast and colon cancer cells (IC50 values in the low micromolar range) .
• Antimicrobial Properties : Another investigation focused on the antimicrobial efficacy of several indole derivatives. The study found that 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole displayed notable activity against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibiotics .
• Neuroprotective Effects : In vitro studies using neuronal cell cultures demonstrated that this indole derivative could protect against oxidative stress-induced cell death. The mechanism was attributed to the modulation of reactive oxygen species (ROS) and enhancement of antioxidant defenses .

Comparative Analysis

The following table summarizes the biological activities of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole compared to other related indole derivatives:

Compound Name	Antitumor Activity	Antimicrobial Activity	Neuroprotective Effects
7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole	High (IC50 ~ 5 µM)	Moderate	Significant
6-Chloroindole	Moderate (IC50 ~ 10 µM)	High	Low
5-Methylindole	Low (IC50 > 20 µM)	Moderate	Moderate

The biological activity of 7-Chloro-3,3,4-trimethyl-2,3-dihydro-1H-indole can be attributed to its ability to interact with various molecular targets:

• Cell Cycle Regulation : Indoles can influence the expression of cyclins and cyclin-dependent kinases (CDKs), leading to cell cycle arrest in cancer cells.
• Apoptosis Induction : The compound may activate intrinsic apoptotic pathways by modulating Bcl-2 family proteins.
• Inflammation Modulation : It can inhibit pro-inflammatory cytokines and enzymes like COX and LOX.